Cas no 42768-15-0 (benzene-1,4-dicarboxylic acid; 2,2-dimethylpropane-1,3-diol; ethane-1,2-diol; propane-1,2,3-triol)

• Product name: benzene-1,4-dicarboxylic acid; 2,2-dimethylpropane-1,3-diol; ethane-1,2-diol; propane-1,2,3-triol
• CAS No: 42768-15-0
• MF: C₈H₆O₄^.C₅H₁₂O₂^.C₃H₈O₃^.C₂H₆O₂
• MW: 424.44008
• CID: 331941
• PubChem ID: 170680

benzene-1,4-dicarboxylic acid; 2,2-dimethylpropane-1,3-diol; ethane-1,2-diol; propane-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethylpropane-1,3-diol,ethane-1,2-diol,propane-1,2,3-triol,terephthalic acid
• benzene-1,4-dicarboxylic acid
• 2,2-dimethylpropane-1,3-diol
• ethane-1,2-diol
• propane-1,2,3-triol
• 42768-15-0
• benzene-1,4-dicarboxylic acid; 2,2-dimethylpropane-1,3-diol; ethane-1,2-diol; propane-1,2,3-triol

• Inchi： InChI=1S/C8H6O4.C5H12O2.C3H8O3.C2H6O2/c9-7(10)5-1-2-6(4-3-5)8(11)12;1-5(2,3-6)4-7;4-1-3(6)2-5;3-1-2-4/h1-4H,(H,9,10)(H,11,12);6-7H,3-4H2,1-2H3;3-6H,1-2H2;3-4H,1-2H2
• InChI Key： LUETWJPNXUTTGX-UHFFFAOYSA-N
• SMILES： C(O)C(O)CO.C(O)CO.CC(C)(CO)CO.C1(C(O)=O)C=CC(C(O)=O)=CC=1

Computed Properties

• Exact Mass: 424.194
• Monoisotopic Mass: 424.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 245
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 216A^2

Experimental Properties

• Boiling Point: 392.4°Cat760mmHg
• Flash Point: 205.3°C